![molecular formula C13H10FNO4S B5559099 3-(anilinosulfonyl)-4-fluorobenzoic acid](/img/structure/B5559099.png)
3-(anilinosulfonyl)-4-fluorobenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(anilinosulfonyl)-4-fluorobenzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development. This compound has been found to exhibit promising pharmacological properties, making it a valuable tool for investigating various biological processes.
Scientific Research Applications
Synthesis and Antimicrobial Activities
3-Fluoro-4-(morpholin-4-yl)aniline, a compound related to 3-(anilinosulfonyl)-4-fluorobenzoic acid, was synthesized and evaluated for antimicrobial activities. This synthesis pathway has shown potential in developing compounds with significant antitubercular activities (Başoğlu et al., 2012).
Solid-Phase Synthesis Applications
4-Fluoro-3-nitrobenzoic acid, closely related to this compound, was utilized in a solid-phase synthesis method to prepare 1,5-benzodiazepin-2-ones. This approach shows the utility of fluorobenzoic acids in complex organic syntheses, leading to compounds with potential pharmaceutical applications (Lee, Gauthier & Rivero, 1999).
Anaerobic Transformation Studies
Research on the anaerobic transformation of phenol to benzoate using fluorinated analogues, including fluorobenzoic acids, provides insights into environmental and biochemical processes. This study sheds light on the biochemical pathways of phenol degradation, relevant to environmental bioremediation (Genthner, Townsend & Chapman, 1989).
Studies on Mesomorphic Thermal Stabilities
Research on mesomorphic thermal stabilities in supramolecular liquid crystals utilized substituted benzoic acids, including fluorobenzoic acids. This study contributes to our understanding of materials science, particularly in the development of new liquid crystalline materials (Bhagavath et al., 2013).
properties
IUPAC Name |
4-fluoro-3-(phenylsulfamoyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO4S/c14-11-7-6-9(13(16)17)8-12(11)20(18,19)15-10-4-2-1-3-5-10/h1-8,15H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWGNPEOFEQFHDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.